Cas no 926-09-0 (1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6))

1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6) structure
926-09-0 structure
Product Name:1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6)
CAS No:926-09-0
MF:C2H6S
MW:68.1710095405579
MDL:MFCD00044687
CID:804166
PubChem ID:24865904
Update Time:2024-10-26

1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6) Chemical and Physical Properties

Names and Identifiers

    • Methane-d3, thiobis-(9CI)
    • DIMETHYL-D6 SULFIDE
    • 1,1’-Thiobismethane-
    • 1,1’-Thiobismethane-d3
    • 1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6)
    • DiMethyl sulfide-d6
    • (Methyl sulfide)-d6
    • Hexadeuterodimethyl sulfide
    • (Methyl sulfide)-d6 (7CI, 8CI)
    • (Dimethyl sulfide)-d6
    • Di(methyl-d3) sulfide
    • Hexadeuteriodimethyl sulfide
    • Methyl-1,1,1-d3 sulfide
    • Perdeuteriodimethyl sulfide
    • DB-319211
    • EINECS 213-133-6
    • DTXSID80239058
    • QMMFVYPAHWMCMS-WFGJKAKNSA-N
    • Di((2H3)methyl) sulphide
    • Dimethyl sulfide-d6, 99 atom % D
    • 926-09-0
    • 1,1'-Thiobismethane-d3
    • trideuterio(trideuteriomethylsulfanyl)methane
    • AKOS015912413
    • 1,1'-Thiobismethane-d3 (Dimethyl Sulfide-d6)
    • MDL： MFCD00044687
    • Inchi： 1S/C2H6S/c1-3-2/h1-2H3/i1D3,2D3
    • InChI Key： QMMFVYPAHWMCMS-WFGJKAKNSA-N
    • SMILES： S(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 74.019021
  • Monoisotopic Mass: 74.019021
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 2.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 1

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.928 g/mL at 25 °C(lit.)
  • Boiling Point: 36.5 °C(lit.)
  • Flash Point: Fahrenheit: -34.6 ° f
    Celsius: -37 ° c
  • Refractive Index: n20/D 1.431(lit.)
  • Solubility: Not determined

1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6) Security Information

1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6) Pricemore >>

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1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6) Production Method

Production Method 1

2206-27-1 2206-27-1
926-09-0 926-09-0
Reaction Conditions
1.1 Catalysts: Diglyme
Reference
A high yield synthesis of dimethyl sulfide-d6, and preparation of chloro(dimethyl sulfide-d6)gold(I) and trichloro(dimethyl sulfide-d6)gold(III)
Shaw, C. Frank III; Cancro, Margaret P.; Butler, Ian S., Journal of Labelled Compounds and Radiopharmaceuticals, 1979, 16(6), 827-31

Production Method 2

2206-27-1 2206-27-1
926-09-0 926-09-0
Reaction Conditions
1.1 Catalysts: Thiophenol
Reference
Practical synthesis of deuterium-labeled methyl sulfide, methyl disulfide, methanethiol, and methanesulfenyl compounds
Kim, Jhong K.; Lingman, Eric; Caserio, Marjorie C., Journal of Organic Chemistry, 1978, 43(23), 4545-6

Production Method 3

2206-27-1 2206-27-1
926-09-0 926-09-0
Reaction Conditions
1.1 Reagents: Ammonium bromide ;  reflux
Reference
Electron transfer in peroxide-nucleophile interactions. Reaction of tert-butyl peroxybenzoates with sulfide
Hendrickson, William H. Jr., 1974, , ,

Production Method 4

594-09-2 594-09-2
2206-27-1 2206-27-1
926-09-0 926-09-0
676-96-0 676-96-0
Reaction Conditions
1.1 Catalysts: (OC-6-35)-[2,4-Bis(1,1-dimethylethyl)-6-[[rel-(1R,4R)-hexahydro-4-methyl-1H-1,4-… Solvents: DMSO-d6
Reference
Faster oxygen atom transfer catalysis with a tungsten dioxo complex than with its molybdenum analog
Arumuganathan, T.; Mayilmurugan, Ramasamy; Volpe, Manuel; Moesch-Zanetti, Nadia C., Dalton Transactions, 2011, 40(31), 7850-7857

Production Method 5

2206-27-1 2206-27-1
926-09-0 926-09-0
87228-53-3 87228-53-3
7282-94-2 7282-94-2
Reaction Conditions
1.1 30 min, 160 °C
Reference
Direct 1,2-Oxosulfenylation of Acetylenic Sulfones with DMSO
Fu, Duo; Dong, Jun; Wang, Jiayi; Xu, Jiaxi, Asian Journal of Organic Chemistry, 2021, 10(7), 1756-1764

1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6) Raw materials

1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6) Preparation Products

1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6) Related Literature

926-09-0 (1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6)) Related Products

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